2-Heptyl-2-cyclopenten-1-one
Cat. No. B8391525
M. Wt: 180.29 g/mol
InChI Key: IXAAKMCYKNWBRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06833481B2
Procedure details
In a 100 ml four-neck flask fitted with a thermometer, a reflux condenser and a stirrer were placed 2-heptylidenecyclopentanone (20 g) synthesized in Reference Example 6, bromine (0.05 g) and tetrachloroethylene (10 ml), followed by 4 hours of the reaction under refluxing. The reaction mixture was washed with water and the layers were separated from each other. Further, the resulting organic layer was washed with saturated brine and separated. The organic layer was evaporated on a rotary evaporator under reduced pressure to recover tetrachloroethylene, whereby a crude product (19 g) was obtained. The product was distilled using a Claisen distillation apparatus to obtain 16.8 g of 2-heptyl-2-cyclopentenone (boiling point: 111° C./900 Pa; GC purity: 97.3%).
Name
2-heptylidenecyclopentanone
Quantity
20 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH:1](=[C:8]1[CH2:12][CH2:11][CH2:10][C:9]1=[O:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7].BrBr>ClC(Cl)=C(Cl)Cl>[CH2:1]([C:8]1[C:9](=[O:13])[CH2:10][CH2:11][CH:12]=1)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7]
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Inputs
Step One
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Name
|
2-heptylidenecyclopentanone
|
|
Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCC)=C1C(CCC1)=O
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Step Two
|
Name
|
|
|
Quantity
|
0.05 g
|
|
Type
|
reactant
|
|
Smiles
|
BrBr
|
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClC(=C(Cl)Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
In a 100 ml four-neck flask fitted with a thermometer, a reflux condenser and a stirrer
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
followed by 4 hours of the reaction
|
|
Duration
|
4 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
under refluxing
|
WASH
|
Type
|
WASH
|
|
Details
|
The reaction mixture was washed with water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the layers were separated from each other
|
WASH
|
Type
|
WASH
|
|
Details
|
Further, the resulting organic layer was washed with saturated brine
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic layer was evaporated on a rotary evaporator under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to recover tetrachloroethylene, whereby a crude product (19 g)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was obtained
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The product was distilled
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
a Claisen distillation apparatus
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCC)C=1C(CCC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 84% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
